Molecular rotors report on changes in live cell plasma membrane microviscosity upon interaction with beta-amyloid aggregates†
Soft Matter Pub Date: 2018-10-31 DOI: 10.1039/C8SM01633J
Abstract
Amyloid deposits of aggregated beta-amyloid Aβ(1–42) peptides are a pathological hallmark of Alzheimer's disease. Aβ(1–42) aggregates are known to induce biophysical alterations in cells, including disruption of plasma membranes. We investigated the microviscosity of plasma membranes upon interaction with oligomeric and fibrillar forms of Aβ(1–42). Viscosity-sensing fluorophores termed molecular rotors were utilised to directly measure the microviscosities of giant plasma membrane vesicles (GPMVs) and plasma membranes of live SH-SY5Y and HeLa cells. The fluorescence lifetimes of membrane-inserting BODIPY-based molecular rotors revealed a decrease in bilayer microviscosity upon incubation with Aβ(1–42) oligomers, while fibrillar Aβ(1–42) did not significantly affect the microviscosity of the bilayer. In addition, we demonstrate that the neuroprotective peptide H3 counteracts the microviscosity change induced by Aβ(1–42) oligomers, suggesting the utility of H3 as a neuroprotective therapeutic agent in neurodegenerative disorders and indicating that ligand-induced membrane stabilisation may be a possible mechanism of neuroprotection during neurodegenerative disorders such as Alzheimer's disease.
Recommended Literature
- [1] Topochemistry. Part XXVII. The luminescence of crystalline N-salicylideneanilines and related anils
- [2] A cucurbit[8]uril sponge†
- [3] Alkylated phase change composites for thermal energy storage based on surface-modified silica aerogels†
- [4] Ion transport mechanisms in lamellar phases of salt-doped PS–PEO block copolymer electrolytes†
- [5] Organocatalyzed closed-loop chemical recycling of thermo-compressed films of poly(ethylene furanoate)†
- [6] 2,4-Dithiouracil: the reproducible H-bonded structural motifs in the complexes with 18-membered crown ethers
- [7] Liquid crystalline magnetic materials†
- [8] First-principles quantum simulations of exciton diffusion on a minimal oligothiophene chain at finite temperature†
- [9] Efficient perovskite light-emitting diodes based on a solution-processed tin dioxide electron transport layer†
- [10] Techniques for the determination of mercury in silicon-containing organomercurials using atomic-absorption spectrophotometry
Journal Name：Soft Matter
Research Products
-
CAS no.: 14651-42-4
-
CAS no.: 108694-93-5
